Cas no 16349-40-9 (2,6-Benzothiazolediamine,N2,N2-dimethyl-)

• Product Name: 2,6-Benzothiazolediamine,N2,N2-dimethyl-
• CAS No: 16349-40-9
• MF: C₉H₁₁N₃S
• MW: 193.268739938736
• CID: 121594
• Update Time: 2024-01-24

2,6-Benzothiazolediamine,N2,N2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,6-Benzothiazolediamine,N2,N2-dimethyl-
• 2,6-Benzothiazolediamine,N2,N2-dimethyl-(9CI)
• 2,6-Benzothiazolediamine, N2,N2-dimethyl-

• Inchi： 1S/C9H11N3S/c1-12(2)9-11-7-4-3-6(10)5-8(7)13-9/h3-5H,10H2,1-2H3
• InChI Key： XBRPZCYYIMNUQG-UHFFFAOYSA-N
• SMILES： S1C(=NC2C([H])=C([H])C(=C([H])C1=2)N([H])[H])N(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 193.067
• Monoisotopic Mass: 193.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.4A^2

Experimental Properties

• Density: 1.319±0.06 g/cm3(Predicted)
• Boiling Point: 342.2±34.0 °C(Predicted)
• pka: 6.01±0.10(Predicted)